Cas no 932886-81-2 (6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 932886-81-2
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• MDL: MFCD03420128
• CID: 3046745
• PubChem ID: 25218899
• Update Time: 2025-06-28

6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid
• CS-0316843
• STK502304
• ALBB-000622
• VS-06595
• MFCD03420128
• 6-chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylicacid
• 6-chloro-2-(2-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• 932886-81-2
• BBL017922
• SB72301
• 6-chloro-2-[2-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid
• AKOS005170995
• H21006

• MDL： MFCD03420128
• Inchi： 1S/C19H16ClNO3/c1-11(2)24-18-6-4-3-5-13(18)17-10-15(19(22)23)14-9-12(20)7-8-16(14)21-17/h3-11H,1-2H3,(H,22,23)
• InChI Key： OVXUVDUTNYKMBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=CC=CC=1OC(C)C)=N2

Computed Properties

• Exact Mass: 341.0818711g/mol
• Monoisotopic Mass: 341.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 492.1±45.0 °C at 760 mmHg
• Flash Point: 251.4±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid

Introduction to 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid (CAS No. 932886-81-2)

6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid (CAS No. 932886-81-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of both chloro and isopropoxy substituents on the quinoline core imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid features a quinoline ring system substituted at the 6-position with a chloro group and at the 2-position with a 2-isopropoxyphenyl moiety. The carboxylic acid functional group at the 4-position further enhances its reactivity, allowing for various chemical modifications that can be explored in drug design. This compound has been studied for its potential applications in the synthesis of inhibitors targeting specific biological pathways, particularly those involved in cancer and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in developing next-generation therapeutics. The 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid scaffold has been utilized in several preclinical studies due to its ability to interact with biological targets such as kinases and transcription factors. Its chloro and isopropoxy substituents play crucial roles in modulating binding affinity and selectivity, which are critical factors in drug design.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid derivatives as potential inhibitors of tyrosine kinases. The study demonstrated that modifications at the 6-chloro and 2-isopropoxy positions significantly enhanced inhibitory activity against certain cancer-related kinases. This finding underscores the compound's potential as a lead molecule for further drug development.

The synthesis of 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid involves multi-step organic reactions, including condensation, chlorination, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential techniques for characterizing the compound's structural integrity.

One of the key advantages of 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid is its versatility in medicinal chemistry applications. Researchers have explored its use as a building block for designing small-molecule drugs with improved pharmacokinetic profiles. The carboxylic acid group at the 4-position allows for further derivatization into esters or amides, which can enhance solubility and bioavailability. Additionally, the presence of electron-withdrawing groups such as chlorine enhances electrophilicity, facilitating nucleophilic substitution reactions.

Current research is focused on expanding the therapeutic applications of 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid by investigating its interactions with other biological targets. Studies have shown promising results in its potential use against multidrug-resistant bacterial infections, where quinoline derivatives have demonstrated efficacy comparable to existing antibiotics. Furthermore, its structural features make it a candidate for developing antiviral agents targeting RNA-dependent RNA polymerases.

The role of computational chemistry in optimizing 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid derivatives cannot be overstated. Molecular docking simulations have been used to predict binding affinities and identify optimal conformations for drug-receptor interactions. These computational approaches complement experimental studies by providing rapid screening of virtual libraries, thereby accelerating the drug discovery process.

In conclusion, 6-Chloro-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid (CAS No. 932886-81-2) represents a promising compound in pharmaceutical research due to its unique structural features and broad range of potential applications. Its role as a scaffold for developing novel therapeutics continues to be explored in various disease areas, including oncology and infectious diseases. As research progresses, further insights into its pharmacological properties will undoubtedly contribute to advancements in drug development strategies.